(3-{1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-benzimidazol-2-yl}propyl)formamide

• IUPAC Name: N-[3-[1-[4-(4-chloro-3-methylphenoxy)butyl]benzimidazol-2-yl]propyl]formamide
• InChI: InChI=1S/C22H26ClN3O2/c1-17-15-18(10-11-19(17)23)28-14-5-4-13-26-21-8-3-2-7-20(21)25-22(26)9-6-12-24-16-27/h2-3,7-8,10-11,15-16H,4-6,9,12-14H2,1H3,(H,24,27)
• InChI Key: RGNYGUYBTWIJRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCCCN2C3=CC=CC=C3N=C2CCCNC=O)Cl
• Molecular Formula: C22H26ClN3O2
• Molecular Weight: 399.9 g/mol

Description

(3-{1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-benzimidazol-2-yl}propyl)formamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biotechnology. This compound is a benzimidazole derivative that has been synthesized using various methods, and it has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (3-{1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-benzimidazol-2-yl}propyl)formamide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in inflammation, cancer, or microbial growth.
Biochemical and Physiological Effects:
Studies have shown that (3-{1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-benzimidazol-2-yl}propyl)formamide exhibits various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial activities. The compound has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

The advantages of using (3-{1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-benzimidazol-2-yl}propyl)formamide in lab experiments include its potential for drug development and its ability to exhibit various biochemical and physiological effects. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of (3-{1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-benzimidazol-2-yl}propyl)formamide. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in drug development and biotechnology. Additionally, studies can be conducted to determine the safety and toxicity of this compound, as well as its potential side effects.

Scientific Research Applications

The (3-{1-[4-(4-chloro-3-methylphenoxy)butyl]-1H-benzimidazol-2-yl}propyl)formamide compound has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biotechnology. This compound has been found to exhibit promising anti-inflammatory, anti-cancer, and anti-microbial properties, making it a potential candidate for drug development.